(3S,8S,10R,13R,17R)-3-Chloro-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
(3S,8S,10R,13R,17R)-3-Chloro-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
Cholesteryl chloride, also known as 3-chlorocholest-5-ene, is an organochloride derivative of cholesterol. It is presented as a liquid crystal that forms clockwise liquid crystals.
Brand Name:
Vulcanchem
CAS No.:
910-31-6
VCID:
VC0213093
InChI:
InChI=1S/C27H45Cl/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25H,6-8,10-17H2,1-5H3/t19?,21?,22?,23?,24?,25?,26-,27+/m0/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)Cl)C)C
Molecular Formula:
C27H45Cl
Molecular Weight:
405.1 g/mol
(3S,8S,10R,13R,17R)-3-Chloro-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
CAS No.: 910-31-6
Reference Standards
VCID: VC0213093
Molecular Formula: C27H45Cl
Molecular Weight: 405.1 g/mol
![(3S,8S,10R,13R,17R)-3-Chloro-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene - 910-31-6](/images/no_structure.jpg)
| CAS No. | 910-31-6 |
|---|---|
| Product Name | (3S,8S,10R,13R,17R)-3-Chloro-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene |
| Molecular Formula | C27H45Cl |
| Molecular Weight | 405.1 g/mol |
| IUPAC Name | (10R,13R)-3-chloro-10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene |
| Standard InChI | InChI=1S/C27H45Cl/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25H,6-8,10-17H2,1-5H3/t19?,21?,22?,23?,24?,25?,26-,27+/m0/s1 |
| Standard InChIKey | OTVRYZXVVMZHHW-WEWVNJLASA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)Cl)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)Cl)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)Cl)C)C |
| Description | Cholesteryl chloride, also known as 3-chlorocholest-5-ene, is an organochloride derivative of cholesterol. It is presented as a liquid crystal that forms clockwise liquid crystals. |
| Synonyms | 3-chlorocholest-5-ene 3beta-chlorocholest-5-ene cholesteryl beta-chloride cholesteryl chloride |
| PubChem Compound | 16395237 |
| Last Modified | Nov 11 2021 |
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